Cas no 2171605-56-2 (3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methyl-1,3-thiazolidine-4-carboxylic acid)

• Product Name: 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methyl-1,3-thiazolidine-4-carboxylic acid
• CAS No: 2171605-56-2
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 6492254
• PubChem ID: 165578001
• Update Time: 2025-07-18

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methyl-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methyl-1,3-thiazolidine-4-carboxylic acid
• 2171605-56-2
• EN300-1538907
• 3-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-2-methyl-1,3-thiazolidine-4-carboxylic acid

• Inchi： 1S/C25H28N2O5S/c1-16-27(22(15-33-16)24(29)30)23(28)12-6-7-13-26-25(31)32-14-21-19-10-4-2-8-17(19)18-9-3-5-11-20(18)21/h2-5,8-11,16,21-22H,6-7,12-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： JBKMXCGGODDGOX-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1C

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 121Ų

Additional information on 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methyl-1,3-thiazolidine-4-carboxylic acid

Introduction to 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171605-56-2)

3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171605-56-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a thiazolidine ring, which collectively contribute to its potential therapeutic applications.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal and stability under various reaction conditions. This makes the compound particularly useful in the synthesis of complex peptides and peptidomimetics, which are essential in the development of novel drugs targeting various diseases. The thiazolidine ring, on the other hand, is known for its biological activity and has been studied for its potential in treating metabolic disorders such as diabetes.

Recent studies have highlighted the potential of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methyl-1,3-thiazolidine-4-carboxylic acid in modulating protein-protein interactions (PPIs). PPIs are critical in many cellular processes and are often dysregulated in diseases such as cancer and neurodegenerative disorders. By interfering with these interactions, this compound could potentially serve as a lead molecule for the development of new therapeutic agents.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methyl-1,3-thiazolidine-4-carboxylic acid to specific protein targets. The results showed that the compound exhibited high binding affinity to a key protein involved in cell signaling pathways, suggesting its potential as a targeted therapy for diseases characterized by aberrant signaling.

The synthetic route for 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methyl-1,3-thiazolidine-4-carboxylic acid involves several steps, including the protection of amino groups with Fmoc, followed by coupling reactions to form the desired peptide or peptidomimetic structure. The final step involves deprotection to reveal the active functional groups. This synthetic strategy allows for high yields and purity, making it suitable for large-scale production.

The pharmacokinetic properties of 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methyl-1,3-thiazolidine-4-carboxylic acid have also been evaluated. Studies have shown that it exhibits favorable solubility and stability in physiological conditions, which are crucial for its effective delivery and bioavailability. Additionally, preliminary toxicity studies have indicated low cytotoxicity at therapeutic concentrations, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 3-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-2-methyl-1,3-thiazolidine-4-carboxylic acid (CAS No. 2171605-56-2) represents a promising candidate for further research and development in the pharmaceutical industry. Its unique structural features and biological activities make it an attractive target for the development of new drugs targeting various diseases. Ongoing research continues to explore its full potential and optimize its properties for clinical applications.